N-(2,6-dibromo-4-methylphenyl)-2-{[4-(4-ethoxyphenyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• CAS No.: 618432-51-2
• Molecular Formula: C24H21Br2N5O2S
• Molecular Weight: 603.3 g/mol
• IUPAC Name: N-(2,6-dibromo-4-methylphenyl)-2-[[4-(4-ethoxyphenyl)-5-pyridin-3-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H21Br2N5O2S/c1-3-33-18-8-6-17(7-9-18)31-23(16-5-4-10-27-13-16)29-30-24(31)34-14-21(32)28-22-19(25)11-15(2)12-20(22)26/h4-13H,3,14H2,1-2H3,(H,28,32)
• InChI Key: HBKPNZCALCQFPT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=C(C=C(C=C3Br)C)Br)C4=CN=CC=C4

Description

This compound is a triazole-based acetamide derivative featuring a 2,6-dibromo-4-methylphenyl group at the amide nitrogen, a 4-ethoxyphenyl substituent at the triazole’s 4-position, and a 3-pyridinyl group at the 5-position. The sulfanyl linker connects the triazole core to the acetamide moiety, creating a structurally complex molecule.

Biological Activity

N-(2,6-dibromo-4-methylphenyl)-2-{[4-(4-ethoxyphenyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a complex organic compound with a unique molecular structure that includes a dibromo-substituted aromatic ring, a triazole moiety, and a sulfanyl group. This combination suggests significant potential for various biological activities. The compound has garnered attention in pharmacological research due to its structural features that may contribute to its efficacy in therapeutic applications.

Molecular Characteristics

• Molecular Formula : C24H21Br2N5O2S
• Molecular Weight : 603.3 g/mol
• Structural Features : The compound features a dibromo-substituted aromatic ring, an ethoxy-substituted phenyl group, and a triazole ring, which are known to enhance biological activity through various mechanisms.

Biological Activity Overview

Preliminary studies indicate that N-(2,6-dibromo-4-methylphenyl)-2-{[4-(4-ethoxyphenyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide exhibits several notable biological activities:

• Antimicrobial Activity : The compound has shown potential as an antimicrobial agent against various pathogens.
• Antifungal Properties : Its triazole component is associated with antifungal effects, making it a candidate for treating fungal infections.
• Anticancer Potential : Initial screenings suggest that this compound may inhibit cancer cell proliferation.

The biological activity of this compound can be attributed to its ability to interact with specific biological targets:

• Enzyme Inhibition : The triazole moiety may inhibit enzymes involved in the biosynthesis of ergosterol in fungi, thus disrupting cell membrane integrity.
• Receptor Modulation : The compound may act on neurotransmitter receptors or other cellular pathways that regulate cell growth and survival.

Case Studies and Research Findings

Several studies have explored the biological activity of similar compounds and provided insights into the potential of N-(2,6-dibromo-4-methylphenyl)-2-{[4-(4-ethoxyphenyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide:

• Study on Anticancer Activity :
  • A study identified the anticancer properties of triazole derivatives through high-throughput screening against multicellular spheroids. This method provided a more physiologically relevant model for testing drug efficacy compared to traditional monolayer cultures .
• Antimicrobial Screening :
  • Research indicated that compounds with similar structural features demonstrated significant antimicrobial activity against both gram-positive and gram-negative bacteria .
• Structure–Activity Relationship (SAR) :
  • Investigations into SAR have revealed that modifications in the side chains of triazole compounds can significantly alter their biological activity. For instance, variations in the phenyl substituents were found to enhance potency against specific targets .

Comparative Analysis with Similar Compounds

A comparative analysis highlights the unique properties of N-(2,6-dibromo-4-methylphenyl)-2-{[4-(4-ethoxyphenyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide relative to structurally similar compounds:

Compound Name	Structural Features	Biological Activity
N-cyclohexyl-2-[5-(4-pyridyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl]sulfanyl-acetamide	Similar triazole and sulfanyl groups	Antimicrobial
5-(3-pyridinyl)-4H-1,2,4-triazol-3-thiol	Contains a triazole ring and thiol group	Antifungal
2-[5-(p-tolyl)-1H-pyrazol-3-yloxy]-N,N-dimethylacetamide	Pyrazole instead of triazole	Anticancer

The unique combination of dibromination and ethoxy substitution alongside the triazole moiety in N-(2,6-dibromo-4-methylphenyl)-2-{[4-(4-ethoxyphenyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide may enhance its biological activity compared to these similar compounds.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs differ primarily in substituents on the phenyl ring or triazole core. Key comparisons are summarized below:

Table 1: Structural and Physical Comparisons

Compound Name	Substituents (Phenyl Ring)	Triazole Core Modifications	Melting Point (°C)	Key Functional Groups
Target Compound	2,6-dibromo-4-methylphenyl	4-(4-ethoxyphenyl), 5-(3-pyridinyl)	Not reported	Br (electron-withdrawing), C=O, S
N-(2,6-Dimethylphenyl)-2-{[4-(4-ethoxyphenyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	2,6-dimethylphenyl	Same as target compound	Not reported	CH₃ (electron-donating), C=O, S
Compound 15	2-methyl-5-nitrophenyl	4-ethyl, phenoxy-methyl	207.6–208.5	NO₂ (electron-withdrawing), C=O, S
Compound 18	4-nitrophenyl	4-phenyl, phenoxy-methyl	273.0–274.0	NO₂, C=O, S
FP1-12 (Hydroxyacetamide Derivatives)	Varied (e.g., acetyl, nitro)	Imidazolone-triazole hybrids	Not reported	N-hydroxyacetamide, C=O, S

Key Observations :

Nitro groups (e.g., in Compounds 15 and 18) exhibit strong electron-withdrawing effects, which may stabilize charge-transfer interactions in biological targets .

Thermal Stability :

• Melting points of analogs correlate with substituent polarity. For example, Compound 18 (4-nitrophenyl) has a higher melting point (273°C) than Compound 15 (2-methyl-5-nitrophenyl, 207.6°C), likely due to stronger intermolecular dipole-dipole interactions . The brominated target compound may exhibit even higher thermal stability, though data are unavailable.

Synthetic Routes: Triazole cores are typically synthesized via cyclization of thiosemicarbazides or Huisgen reactions .

Biological Activity :

• While the target compound’s activity is undocumented, hydroxyacetamide derivatives (FP1-12) show antiproliferative effects, and nitro-substituted analogs (e.g., Compound 18) may exhibit enhanced bioactivity due to nitro group redox properties . The brominated compound’s bioactivity could differ significantly due to altered steric and electronic profiles.

Q & A

Q. What are the optimal synthetic conditions for N-(2,6-dibromo-4-methylphenyl)-2-{[4-(4-ethoxyphenyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide?

• Methodological Answer : Synthesis requires multi-step reactions with strict control of:

• Temperature : 60–100°C for triazole ring formation (critical for regioselectivity) .
• Solvent : Polar aprotic solvents (e.g., DMF or DMSO) to stabilize intermediates .
• Catalysts : Pd/Cu catalysts for coupling reactions involving pyridinyl groups .
• Reaction Time : 12–24 hours for complete sulfanyl-acetamide linkage .
  Post-synthesis, purify via column chromatography and validate purity (>98%) using HPLC .

Q. How is the structural integrity of this compound confirmed?

• Methodological Answer : Use a combination of:

• NMR Spectroscopy : $^1H$ and $^{13}C$ NMR to verify substituent positions (e.g., bromo, ethoxy, and pyridinyl groups) .
• Mass Spectrometry (MS) : High-resolution MS to confirm molecular weight (expected ~600 g/mol based on analogs) .
• X-ray Crystallography : Resolve 3D conformation and confirm sulfanyl-acetamide bond geometry .

Q. What preliminary biological screening methods are recommended?

• Methodological Answer : Conduct in vitro assays:

• Antimicrobial Activity : Broth microdilution against Gram-positive/negative bacteria (MIC values) .
• Enzyme Inhibition : Kinetic assays targeting kinases or proteases, leveraging the triazole moiety’s metal-binding capacity .
• Docking Studies : Preliminary molecular docking (e.g., AutoDock Vina) to predict binding affinity to targets like EGFR or COX-2 .

Advanced Research Questions

Q. How can synthetic yields be improved without compromising purity?

• Methodological Answer : Apply Design of Experiments (DoE) :

• Variables : Optimize solvent ratio (DMF:H₂O), catalyst loading (Pd 0.5–2 mol%), and temperature gradients .
• Response Surface Methodology : Model interactions between variables to identify optimal conditions .
• In-line Analytics : Use FTIR or Raman spectroscopy for real-time reaction monitoring .

Q. How to resolve contradictions in bioactivity data across structural analogs?

• Methodological Answer : Perform comparative structure-activity relationship (SAR) studies :

• Modify Substituents : Replace bromo with chloro or ethoxy with methoxy to assess electronic effects .
• Biological Replicates : Test analogs in triplicate across cell lines (e.g., HeLa, MCF-7) to ensure reproducibility .
• Computational SAR : Use QSAR models to correlate substituent electronegativity with activity trends .

Q. What advanced techniques elucidate the compound’s mechanism of action?

• Methodological Answer : Combine:

• X-ray Crystallography : Resolve ligand-target co-crystals (e.g., with kinase domains) .
• Molecular Dynamics (MD) Simulations : Simulate binding stability over 100 ns trajectories (GROMACS/AMBER) .
• Isothermal Titration Calorimetry (ITC) : Quantify binding thermodynamics (ΔH, ΔS) for target interactions .

Q. How to design derivatization strategies to enhance selectivity?

• Methodological Answer : Focus on functional group engineering :

• Electron-Withdrawing Groups : Introduce nitro or cyano groups to the phenyl ring to enhance target affinity .
• Prodrug Modifications : Acetylate the acetamide moiety to improve bioavailability .
• Biological Testing : Screen derivatives against isoform-specific targets (e.g., EGFR T790M vs. wild-type) .

Data Contradiction Analysis

Q. How to address discrepancies in spectroscopic data between synthesized batches?

• Methodological Answer :

• Batch Comparison : Analyze $^1H$ NMR shifts (±0.1 ppm tolerance) and HPLC retention times .
• Impurity Profiling : Use LC-MS to identify by-products (e.g., dehalogenated or oxidized species) .
• Environmental Controls : Ensure consistent humidity/temperature during synthesis to prevent hydrolysis .

Methodological Tables

Q. Table 1: Key Synthetic Parameters for Triazole Core Formation

Parameter	Optimal Range	Technique for Validation	Reference
Temperature	80–90°C	In-line FTIR
Solvent	DMF:H₂O (3:1)	HPLC retention time
Catalyst	Pd(OAc)₂ (1 mol%)	ICP-MS for residual Pd

Q. Table 2: SAR Strategies for Bioactivity Optimization

Substituent Modification	Expected Impact	Assay Model	Reference
Bromo → Chloro	Reduced steric hindrance	MIC against S. aureus
Ethoxy → Methoxy	Increased lipophilicity	LogP measurement
Pyridinyl → Quinolinyl	Enhanced π-π stacking	Docking score (AutoDock)